N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2-methylbenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C28H33FN4O/c1-21-6-4-5-7-26(21)28(34)30-20-27(22-8-12-24(13-9-22)31(2)3)33-18-16-32(17-19-33)25-14-10-23(29)11-15-25/h4-15,27H,16-20H2,1-3H3,(H,30,34)
• InChI Key: JSUAMAIPVNBXJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C28H33FN4O
• Molecular Weight: 460.6 g/mol

Description

N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2-methylbenzamide is a useful research compound. Its molecular formula is C28H33FN4O and its molecular weight is 460.597. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antiallergy Activity : Research on derivatives similar to N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2-methylbenzamide explored their synthesis and evaluation for antiallergy activity. These studies found several derivatives with activity in the passive foot anaphylaxis (PFA) assay, a model useful for detecting compounds with antiallergic activity (Walsh et al., 1990).

• Dopamine D(3) Receptor Ligands : Another study focused on modifications to enhance affinity for dopamine D(3) receptors, identifying derivatives with moderate D(3) affinity. This highlights the compound's role in developing selective dopamine receptor ligands (Leopoldo et al., 2002).

Chemical and Structural Analysis

• X-ray Diffraction and Biological Activities : The synthesis, characterization, and biological evaluation of related compounds provided insights into their chemical structures and potential applications. X-ray diffraction studies confirmed their structures, and they were screened for various biological activities, including antibacterial and anthelmintic activity (Sanjeevarayappa et al., 2015).

• Analysis of Through-Space Couplings : Studies on similar compounds have analyzed long-range through-space couplings via intramolecular hydrogen bonds, contributing to the understanding of molecular interactions and structural analysis in medicinal chemistry (Rae et al., 1993).

Drug Development and Synthesis Approaches

• Integrated Flow and Microwave Approach : Research on analogues of the compound utilized a hybrid flow and microwave approach for synthesis, showcasing modern methodologies in drug development and synthesis that enhance efficiency, yield, and atom economy (Russell et al., 2015).